Cas no 1008690-53-6 (N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide)

• Product Name: N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide
• CAS No: 1008690-53-6
• MF: C₂₁H₂₃ClN₂O₃
• MW: 386.871924638748
• CID: 5380932
• Update Time: 2025-05-30

N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-3H-indol-3-yl]acetamide
• N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide
• Acetamide, N-[1-[3-(2-chlorophenoxy)propyl]-2,3-dihydro-5,7-dimethyl-2-oxo-1H-indol-3-yl]-

• Inchi： 1S/C21H23ClN2O3/c1-13-11-14(2)20-16(12-13)19(23-15(3)25)21(26)24(20)9-6-10-27-18-8-5-4-7-17(18)22/h4-5,7-8,11-12,19H,6,9-10H2,1-3H3,(H,23,25)
• InChI Key： JPPNQYGBDAIOAZ-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(N(CCCOC3=CC=CC=C3Cl)C1=O)C(C)=CC(C)=C2)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide

N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 1008690-53-6, known as N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its intricate structure and potential applications in drug development. Recent studies have shed light on its unique properties and mechanisms of action, making it a subject of interest for researchers worldwide.

N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide belongs to the class of indole derivatives, which are known for their diverse biological activities. The molecule's structure features a substituted indole ring system with an acetamide group attached to the 3-position of the indole. The presence of a 2-chlorophenoxypropyl group further enhances its structural complexity and functional diversity. This combination of structural elements contributes to its potential as a lead compound in medicinal chemistry.

Recent research has focused on the biological activity of this compound, particularly its ability to modulate cellular pathways associated with diseases such as cancer and neurodegenerative disorders. Studies have demonstrated that N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide exhibits selective inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention. For instance, its ability to inhibit histone deacetylases (HDACs) has been explored in preclinical models of cancer, showing potential for anti-tumor activity.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for biological testing. The use of advanced techniques such as microwave-assisted synthesis and high-performance liquid chromatography (HPLC) has further streamlined the production process.

In terms of application, N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-o xo - 2 , 3 - dihydro - 1 H - indol - 3 - yl } acetamide has shown promise in the development of targeted therapies. Its ability to cross the blood-brain barrier makes it particularly relevant for neurological applications. Ongoing studies are investigating its efficacy in models of Alzheimer's disease and Parkinson's disease, where it has demonstrated neuroprotective properties.

The safety profile of this compound is another area of active research. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin. However, further investigations are required to fully understand its long-term effects and potential for adverse reactions.

In conclusion, N-{1-[3-(2-chlorophenoxy)propyl]-5 ,7 - dimethyl - 2 - oxo - 2 , 3 - dihydro - 1 H - indol - 3 - yl } acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery efforts. As research continues to uncover its full potential, this compound holds the promise of contributing to the development of innovative therapeutic agents.